10.1039/B906047B | Self assembly of silver(i) coordination polymers formed through hydrogen bonding with a new ditopic heteroscorpionate ligand†

Self assembly of silver(i) coordination polymers formed through hydrogen bonding with a new ditopic heteroscorpionate ligand†

Dalton Transactions Pub Date: 2009-07-02 DOI: 10.1039/B906047B

Abstract

The new ditopic heteroscorpionate ligand, (3-methoxy-4-hydroxyphenyl)bis(3,5-dimethylpyrazolyl)methane (L5v), and four coordination polymers of silver Ag(I) derived therefrom, have been synthesized and characterized by X-ray diffraction, ESI-MS, IR spectroscopy and elemental analysis. The presence of different anions (i.e. BF₄⁻, CF₃SO₃⁻, NO₃⁻, or SbF₆⁻) lead to different crystal packing schemes due to different H-bonding patterns that depend on the relative charge delocalization and/or shape of the anion.

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Journal Name：Dalton Transactions

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